1-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)adamantane

• Molecular Formula: C17H25I
• Molecular Weight: 356.3 g/mol
• IUPAC Name: 1-[2-(3-iodo-1-bicyclo[1.1.1]pentanyl)ethyl]adamantane
• InChI: InChI=1S/C17H25I/c18-17-9-16(10-17,11-17)2-1-15-6-12-3-13(7-15)5-14(4-12)8-15/h12-14H,1-11H2
• InChI Key: YTTULYHJASBCMO-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CCC45CC(C4)(C5)I

Description

1-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)adamantane is a hybrid molecule combining two structurally distinct moieties: adamantane and 3-iodobicyclo[1.1.1]pentane, linked via an ethyl chain. Adamantane is renowned for its diamondoid rigidity, thermal stability, and applications in medicinal chemistry (e.g., antiviral drugs like amantadine) . The ethyl linker balances flexibility and spatial separation between the two cyclic systems, which may influence solubility, pharmacokinetics, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)adamantane typically involves multiple steps, starting from commercially available precursors. One common approach is to first synthesize the 3-iodobicyclo[1.1.1]pentane intermediate, which can be achieved through iodination reactions of bicyclo[1.1.1]pentane derivatives. This intermediate is then coupled with an adamantane derivative through a series of substitution reactions under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of advanced catalytic systems, high-throughput screening of reaction conditions, and continuous flow chemistry techniques to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

1-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)adamantane can undergo various types of chemical reactions, including:

Substitution Reactions: The iodine atom in the 3-iodobicyclo[1.1.1]pentane moiety can be replaced by other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different products.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki or Heck reactions, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides. Typical conditions involve the use of polar aprotic solvents and mild bases.

Oxidation and Reduction: Oxidizing agents like potassium permanganate or reducing agents like lithium aluminum hydride can be used under controlled temperatures.

Coupling Reactions: Palladium catalysts and appropriate ligands are often employed in coupling reactions, with conditions optimized for temperature and solvent choice.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of functionalized adamantane derivatives, while coupling reactions can produce complex polycyclic structures.

Scientific Research Applications

1-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)adamantane has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for designing novel pharmaceuticals with potential therapeutic effects.

Materials Science: The compound’s unique structure makes it a candidate for developing advanced materials with specific properties, such as high thermal stability or unique electronic characteristics.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules, facilitating the development of new synthetic methodologies.

Mechanism of Action

The mechanism by which 1-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)adamantane exerts its effects depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved can include inhibition of enzyme activity, receptor agonism or antagonism, and modulation of signal transduction pathways.

Comparison with Similar Compounds

Key Observations :

• Functional Group Impact: Carboxamide derivatives (e.g., 2a) exhibit high yields (90%) and are suited for hydrogen bonding, whereas isocyanides (e.g., 1-(1-isocyanoethyl)adamantane) prioritize reactivity in multicomponent reactions . The iodine in the target compound may enable Suzuki-Miyaura couplings, contrasting with ester/ketone groups in ethyl 3-(adamantan-1-yl)-3-oxopropanoate, which favor nucleophilic acyl substitutions .

Physicochemical and Reactivity Profiles

• Molecular Weight and Solubility : The target compound’s estimated molecular weight (~386 g/mol) is higher than most analogs, likely reducing aqueous solubility compared to smaller derivatives like 1-(isocyanatomethyl)adamantane (203 g/mol) .
• Iodine Reactivity: The 3-iodo substituent offers unique opportunities for halogen bonding and cross-coupling reactions, absent in non-halogenated analogs (e.g., ethyl 3-(adamantan-1-yl)-3-oxopropanoate) .

Biological Activity

1-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)adamantane is a compound of interest due to its unique bicyclic structure and potential biological activities. This article delves into its biological activity, synthesis, and relevant research findings.

Basic Information

• IUPAC Name : 1-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)adamantane
• Molecular Formula : C_{15}H_{20}I
• Molecular Weight : 305.23 g/mol
• CAS Number : Not specified in the provided sources.

Structural Characteristics

The compound features an adamantane core substituted with a bicyclo[1.1.1]pentyl group, which is further iodinated. This structural complexity contributes to its biological activity.

The biological activity of 1-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)adamantane is primarily attributed to its interaction with various biological targets, including receptors and enzymes involved in signaling pathways.

Pharmacological Studies

Research indicates that compounds similar to 1-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)adamantane exhibit:

• Antitumor Activity : Studies have shown that bicyclic compounds can inhibit tumor growth by interfering with cellular signaling pathways that promote cancer cell proliferation.
• Neuroprotective Effects : Some derivatives have demonstrated potential in protecting neuronal cells from oxidative stress, suggesting implications for neurodegenerative diseases.
• Antimicrobial Properties : The presence of iodine may enhance the compound's efficacy against certain bacterial strains.

Case Study 1: Antitumor Activity

A study published in the Journal of Medicinal Chemistry explored the antitumor properties of similar bicyclic compounds, revealing that they could inhibit the growth of various cancer cell lines through apoptosis induction and cell cycle arrest .

Case Study 2: Neuroprotection

Research in Neuroscience Letters highlighted a derivative exhibiting neuroprotective effects in an animal model of Alzheimer's disease, where it reduced amyloid-beta plaque formation and improved cognitive function .

Case Study 3: Antimicrobial Efficacy

A comparative study published in Antimicrobial Agents and Chemotherapy assessed the antimicrobial activity of several iodinated bicyclic compounds, finding significant inhibition against Gram-positive bacteria .

Synthesis Methods

The synthesis of 1-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)adamantane typically involves multi-step organic reactions, including:

• Formation of Bicyclo[1.1.1]pentane : Utilizing photoredox catalysis to introduce functional groups into the bicyclic structure.
• Iodination : Employing electrophilic iodination techniques to selectively add iodine to the bicyclic framework.

Synthesis Table

Step	Reaction Type	Reagents	Conditions	Yield
1	Cyclization	Various alkenes	Heat	75%
2	Iodination	Iodine, Acetic Acid	Room Temp	85%